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Compound of Interest

Compound Name: Sapienic acid-d19

Cat. No.: B10782853

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of Sapienic acid-d19.

Sapienic acid-d19, a deuterated fatty acid, requires careful handling and disposal due to its
classification as a flammable liquid and a serious eye irritant when in solution. The primary
principle for its disposal is adherence to local, state, and federal regulations. This guide outlines
the operational steps and necessary precautions to ensure safe and compliant disposal.

Summary of Key Chemical Data

For quick reference, the following table summarizes the pertinent quantitative and qualitative
data for Sapienic acid-d19.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10782853?utm_src=pdf-interest
https://www.benchchem.com/product/b10782853?utm_src=pdf-body
https://www.benchchem.com/product/b10782853?utm_src=pdf-body
https://www.benchchem.com/product/b10782853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source

(62)-6-Hexadecenoic-
8,8,9,9,10,10,11,11,12,12,13,1

Chemical Name MedChemExpress
3,14,14,15,15,16,16,16-d19
acid

CAS Number 2692623-89-3 MedChemExpress

Flammable Liquid (Category
GHS Classification 2), Serious Eye Irritation MedChemExpress
(Category 2A)

H225: Highly flammable liquid
Hazard Statements and vapour. H319: Causes MedChemExpress

serious eye irritation.

Solution: -20°C (for up to 2
Storage Temperature MedChemExpress
years)

Detailed Disposal Protocol

The proper disposal of Sapienic acid-d19, typically supplied in a solvent like ethanol, must be
managed as a hazardous chemical waste. The deuterated nature of the compound does not
necessitate special disposal procedures beyond those required for its chemical properties and
the solvent.

Step 1: Personal Protective Equipment (PPE)

Before handling Sapienic acid-d19, ensure you are wearing the appropriate personal
protective equipment:

o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile).
o Body Protection: A flame-retardant lab coat.

Step 2: Waste Collection
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» Designated Waste Container: Use a dedicated, leak-proof, and chemically compatible
container for collecting Sapienic acid-d19 waste. The original container can often be used
for waste accumulation.

o Container Material: For flammable liquids, glass or a suitable plastic container is appropriate.
Avoid metal containers for acidic substances.

o Labeling: Immediately label the waste container with the words "Hazardous Waste," the full
chemical name ("Sapienic acid-d19 in [Solvent Name]"), and the approximate
concentration.

e Segregation: Keep the Sapienic acid-d19 waste stream separate from other incompatible
waste types, such as oxidizers or strong acids and bases.

Step 3: Waste Storage

o Secure Closure: Keep the waste container tightly sealed at all times, except when adding
waste.

o Storage Location: Store the waste container in a designated, well-ventilated satellite
accumulation area, away from heat, sparks, and open flames.

o Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills.

 Fill Level: Do not fill the container to more than 90% of its capacity to allow for vapor
expansion.

Step 4: Disposal Request

o Contact Environmental Health and Safety (EHS): Once the waste container is full or ready
for disposal, contact your institution's Environmental Health and Safety (EHS) department or
a licensed hazardous waste disposal contractor.

» Provide Information: Be prepared to provide all necessary information about the waste, as
indicated on the label.
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e Follow Institutional Procedures: Adhere to your institution's specific procedures for waste
pickup and documentation.

Important Considerations:

e Do Not Dispose Down the Drain: Never dispose of Sapienic acid-d19 or its solutions down
the sink.

» Do Not Evaporate: Do not allow the solvent to evaporate in a fume hood as a means of
disposal.

o Accidental Spills: In the event of a spill, absorb the material with a non-combustible
absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal as
hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Sapienic acid-d19.
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Sapienic Acid-d19 Disposal Workflow

Start: Sapienic Acid-d19 Waste Generated
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Caption: Disposal workflow for Sapienic acid-d19.

¢ To cite this document: BenchChem. [Proper Disposal of Sapienic Acid-d19: A Step-by-Step
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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